Cas no 1185319-79-2 (3-Bromo-5-methyl-6-(methyl-d3)-pyridine)

3-Bromo-5-methyl-6-(methyl-d3)-pyridine is a deuterated pyridine derivative featuring a bromo substituent at the 3-position and a methyl group at the 5-position, with a deuterated methyl group (CD₃) at the 6-position. This compound is particularly valuable in pharmaceutical and agrochemical research, where isotopic labeling enhances metabolic stability studies and improves the detection sensitivity of active compounds in mass spectrometry. The incorporation of deuterium (D) minimizes metabolic cleavage, extending the half-life of labeled analogs. Its high isotopic purity and well-defined structure make it a reliable intermediate for synthesizing deuterated bioactive molecules, facilitating advanced research in drug discovery and mechanistic studies.

3-Bromo-5-methyl-6-(methyl-d3)-pyridine structure

1185319-79-2 structure

Product Name:3-Bromo-5-methyl-6-(methyl-d3)-pyridine

CAS No:1185319-79-2

MF:C₇H₅D₃BrN

MW:189.07

CID:5144239

PubChem ID:45785252

Update Time:2025-10-24

3-Bromo-5-methyl-6-(methyl-d3)-pyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-methyl-6-(methyl-d3)-pyridine
- F92421
- AKOS015944433
- 1185319-79-2
- Inchi： 1S/C7H8BrN/c1-5-3-7(8)4-9-6(5)2/h3-4H,1-2H3/i2D3
- InChI Key： PVWAMZCIAHXKJP-BMSJAHLVSA-N
- SMILES： CC1C=C(Br)C=NC=1C([2H])([2H])[2H]

Computed Properties

Exact Mass: 188.00284g/mol
Monoisotopic Mass: 188.00284g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 94.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 12.9Å²

3-Bromo-5-methyl-6-(methyl-d3)-pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Cooke Chemical	M0327935-1mg	3-Bromo-5-methyl-6-(methyl-d3)-pyridine	1185319-79-2	95%	1mg	RMB 544.00	2025-02-21
Cooke Chemical	M0327935-5mg	3-Bromo-5-methyl-6-(methyl-d3)-pyridine	1185319-79-2	95%	5mg	RMB 1857.60	2025-02-21